2-Chloro-4-iodobenzene-1-sulfonyl chloride
Overview
Description
2-Chloro-4-iodobenzene-1-sulfonyl chloride is a chemical compound used as an intermediate in organic syntheses . It has been identified as a potential inhibitor for phosphoglycerate mutase 1, a promising target for cancer therapy .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring with chlorine, iodine, and sulfonyl chloride substituents . The InChI code for this compound is1S/C6H3Cl2IO2S/c7-5-3-4 (9)1-2-6 (5)12 (8,10)11/h1-3H
. Physical and Chemical Properties Analysis
This compound is a powder with a molecular weight of 336.96 . The compound’s IUPAC name is 2-chloro-4-iodobenzenesulfonyl chloride .Scientific Research Applications
Stereochemical Control in Organic Synthesis
2-Chloro-4-iodobenzene-1-sulfonyl chloride has been utilized in the stereochemical control of organic reactions. For example, Mikołajczyk et al. (1994) demonstrated its role in the stereochemical control during the chlorination of α-phosphoryl sulfoxides, indicating its significance in producing diastereomeric mixtures under specific reaction conditions (Mikołajczyk et al., 1994).
Synthesis of High-Purity Chemicals
Moore (2003) developed a process using sulfonyl chloride, likely including this compound, to synthesize high-purity chemicals like 1-chloro-2,6-difluorobenzene. This process is notable for its use in the production of active ingredients in agriculture and pharmaceuticals, showcasing the compound's role in synthesizing high-purity intermediates (Moore, 2003).
Oxidative Chlorination in Industrial Processes
Lezina et al. (2011) discussed the synthesis of sulfonyl chlorides, including this compound, through oxidative chlorination. This method has applications in the production of various industrial and laboratory chemicals, such as detergents, pharmaceuticals, and dyes, highlighting the compound's versatility in chemical synthesis (Lezina et al., 2011).
Analytical Chemistry Applications
Oratz et al. (1966) used a derivative of this compound for determining free ε-amino groups in proteins. This application in analytical chemistry demonstrates its utility in protein analysis, an important aspect of biochemical research (Oratz et al., 1966).
Molecular Structure and Spectroscopic Studies
Arivazhagan et al. (2011) conducted studies on the molecular structure and vibrational spectroscopy of P-Iodobenzene sulfonyl chloride, a compound closely related to this compound. Their research provides insight into the chemical and physical properties of such compounds, which is essential for understanding their behavior in various reactions (Arivazhagan et al., 2011).
Safety and Hazards
This compound is considered hazardous. It has been associated with danger signals GHS05 and GHS07 . Hazard statements include H302, H314, and H335 . Precautionary statements include P260, P261, P264, P270, P271, P280, P301+P312, P301+P330+P331, P303+P361+P353, P304+P340, P305+P351+P338, P310, P312, P330, P363, P403+P233, P405, and P501 .
Properties
IUPAC Name |
2-chloro-4-iodobenzenesulfonyl chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3Cl2IO2S/c7-5-3-4(9)1-2-6(5)12(8,10)11/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ICVMRDPGPFENNX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1I)Cl)S(=O)(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3Cl2IO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.96 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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